2,2'-[(2,5-dimethyl-3,4-furandiyl)bis(carbonylimino-4,1-phenylene)]diacetic acid

• IUPAC Name: 2-[4-[[4-[[4-(carboxymethyl)phenyl]carbamoyl]-2,5-dimethylfuran-3-carbonyl]amino]phenyl]acetic acid
• InChI: InChI=1S/C24H22N2O7/c1-13-21(23(31)25-17-7-3-15(4-8-17)11-19(27)28)22(14(2)33-13)24(32)26-18-9-5-16(6-10-18)12-20(29)30/h3-10H,11-12H2,1-2H3,(H,25,31)(H,26,32)(H,27,28)(H,29,30)
• InChI Key: LGMLBDMORBHMHE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=C(O1)C)C(=O)NC2=CC=C(C=C2)CC(=O)O)C(=O)NC3=CC=C(C=C3)CC(=O)O
• Molecular Formula: C24H22N2O7
• Molecular Weight: 450.4 g/mol

Description

2,2'-[(2,5-dimethyl-3,4-furandiyl)bis(carbonylimino-4,1-phenylene)]diacetic acid, also known as DFPDA, is a synthetic organic compound that has gained attention in recent years due to its potential applications in scientific research. DFPDA is a versatile molecule that can be used in a variety of research fields, including medicinal chemistry, biochemistry, and materials science.

Mechanism of Action

The mechanism of action of 2,2'-[(2,5-dimethyl-3,4-furandiyl)bis(carbonylimino-4,1-phenylene)]diacetic acid is not fully understood, but it is believed to work by inhibiting the production of reactive oxygen species (ROS) in cells. ROS are highly reactive molecules that can cause damage to cells and tissues, leading to inflammation and other harmful effects. By inhibiting the production of ROS, this compound may help to reduce inflammation and protect cells from oxidative damage.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. In animal studies, this compound has been shown to reduce inflammation, protect against oxidative damage, and improve glucose metabolism. These effects suggest that this compound may have potential therapeutic applications in the treatment of a variety of diseases.

Advantages and Limitations for Lab Experiments

2,2'-[(2,5-dimethyl-3,4-furandiyl)bis(carbonylimino-4,1-phenylene)]diacetic acid has several advantages for use in lab experiments. It is a relatively stable compound that can be easily synthesized in large quantities. It is also highly soluble in water, making it easy to work with in aqueous solutions. However, this compound does have some limitations. It is not very reactive, which may limit its usefulness in certain types of experiments. Additionally, its mechanism of action is not fully understood, which may make it difficult to interpret experimental results.

Future Directions

There are many potential future directions for research on 2,2'-[(2,5-dimethyl-3,4-furandiyl)bis(carbonylimino-4,1-phenylene)]diacetic acid. One area of research could be the development of new drugs based on the structure of this compound. Another area of research could be the investigation of the mechanism of action of this compound, which could help to identify new therapeutic targets for the treatment of various diseases. Additionally, this compound could be used as a starting point for the development of new materials with unique properties, such as biodegradable plastics or high-strength fibers.

Scientific Research Applications

2,2'-[(2,5-dimethyl-3,4-furandiyl)bis(carbonylimino-4,1-phenylene)]diacetic acid has a wide range of potential applications in scientific research. One of the most promising areas of research is in the development of new drugs for the treatment of various diseases. This compound has been shown to have anti-inflammatory, antioxidant, and antimicrobial properties, making it a promising candidate for the development of new drugs to treat conditions such as cancer, diabetes, and Alzheimer's disease.